
An In-depth Technical Guide on Ethyl 2-
acetylheptanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-acetylheptanoate

Cat. No.: B1293883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-acetylheptanoate,

including its chemical identity, nomenclature, and key identifiers. The information is presented

to support research, development, and application activities involving this compound.

Chemical Identification and Nomenclature
Ethyl 2-acetylheptanoate is an organic compound classified as an ester.[1] It is specifically

the ethyl ester of 2-acetylheptanoic acid.[1] The compound is structurally characterized by a

heptanoate backbone with an acetyl group at the second carbon position and an ethyl ester

group.

IUPAC Name:

The recognized IUPAC name for this compound is ethyl 2-acetylheptanoate.[1][2]

Synonyms and Alternative Names:

The compound is also known by several synonyms, which are frequently encountered in

literature and commercial listings. A comprehensive list of these synonyms is provided in the

table below for easy reference.
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Synonym Source

2-acetyl heptanoic acid ethyl ester [3]

2-acetylheptanoic acid ethyl ester [3]

ethyl 2-amylacetoacetate [3][4][5]

ethyl 2-pentylacetoacetate [2][3][4]

heptanoic acid, 2-acetyl-, ethyl ester [2][3][4][6]

2-Acetyl-heptanoic Acid Ethyl Ester [2]

2-Amylacetoacetic Acid Ethyl Ester [2][4]

2-N-Amylacetoacetic acid ethyl ester [4][5]

2-Acetylenanthic acid ethyl ester [4]

Amylacetoaceticacidethylester [5]

Key Identifiers:

For unambiguous identification, the following identifiers are crucial:

Identifier Value Source

CAS Number 24317-94-0 [1][6]

Molecular Formula C11H20O3 [1][6]

Molecular Weight 200.27 g/mol [1][2]

InChI

InChI=1S/C11H20O3/c1-4-6-7-

8-10(9(3)12)11(13)14-5-

2/h10H,4-8H2,1-3H3

[1]

InChI Key
XIGZBCUFFUBWDM-

UHFFFAOYSA-N
[1]

SMILES CCCCCC(C(=O)C)C(=O)OCC [1]

EINECS 246-157-0 [2][4]
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Logical Relationship of Nomenclature
The following diagram illustrates the relationship between the common name, the systematic

IUPAC name, and various synonyms for Ethyl 2-acetylheptanoate.

Common Name

Ethyl 2-acetylheptanoate

IUPAC Name

ethyl 2-acetylheptanoate

is systematically named

Synonyms

ethyl 2-amylacetoacetate

ethyl 2-pentylacetoacetate

heptanoic acid, 2-acetyl-, ethyl ester

...

is also known as

Click to download full resolution via product page

Caption: Relationship between the common name, IUPAC name, and synonyms of Ethyl 2-
acetylheptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on Ethyl 2-
acetylheptanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293883#ethyl-2-acetylheptanoate-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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